Cas no 2411201-77-7 (2-Chloro-N-(3-morpholin-4-yl-3-oxo-2-phenylpropyl)propanamide)

• Product Name: 2-Chloro-N-(3-morpholin-4-yl-3-oxo-2-phenylpropyl)propanamide
• CAS No: 2411201-77-7
• MF: C₁₆H₂₁ClN₂O₃
• MW: 324.802543401718
• CID: 5866341
• PubChem ID: 145887894
• Update Time: 2025-08-05

2-Chloro-N-(3-morpholin-4-yl-3-oxo-2-phenylpropyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(3-morpholin-4-yl-3-oxo-2-phenylpropyl)propanamide
• 2411201-77-7
• 2-chloro-N-[3-(morpholin-4-yl)-3-oxo-2-phenylpropyl]propanamide
• Z1562136659
• EN300-7559175

• Inchi： 1S/C16H21ClN2O3/c1-12(17)15(20)18-11-14(13-5-3-2-4-6-13)16(21)19-7-9-22-10-8-19/h2-6,12,14H,7-11H2,1H3,(H,18,20)
• InChI Key： NIKZQEJLDOIVCX-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC(C1C=CC=CC=1)C(N1CCOCC1)=O)=O

Computed Properties

• Exact Mass: 324.1240702g/mol
• Monoisotopic Mass: 324.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-Chloro-N-(3-morpholin-4-yl-3-oxo-2-phenylpropyl)propanamide

Professional Introduction to Compound with CAS No. 2411201-77-7 and Product Name: 2-Chloro-N-(3-morpholin-4-yl-3-oxo-2-phenylpropyl)propanamide

The compound with the CAS number 2411201-77-7 and the product name 2-Chloro-N-(3-morpholin-4-yl-3-oxo-2-phenylpropyl)propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological activity, making it a promising candidate for further investigation.

At the core of this compound's identity is its amide functionality, which is a critical feature in many bioactive molecules. The amide group in 2-Chloro-N-(3-morpholin-4-yl-3-oxo-2-phenylpropyl)propanamide is positioned strategically within the molecule, allowing for interactions with various biological targets. This positioning is particularly important in drug design, as it can influence the compound's solubility, stability, and binding affinity. The presence of a chloro substituent further enhances the compound's potential as a pharmacophore, enabling diverse chemical modifications and functionalizations that can fine-tune its pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the interactions of this compound with biological targets. Studies have demonstrated that the morpholine ring, a key component of the compound's structure, can engage in hydrogen bonding and hydrophobic interactions with proteins and enzymes. These interactions are crucial for modulating the activity of biological pathways, making 2-Chloro-N-(3-morpholin-4-yl-3-oxo-2-phenylpropyl)propanamide a compelling candidate for therapeutic intervention.

The phenylpropyl moiety in this compound adds another layer of complexity, contributing to its binding affinity and selectivity. This part of the molecule can interact with aromatic residues in target proteins, providing a stable scaffold for drug-receptor interactions. The oxo group within the phenylpropyl chain introduces polarity to the molecule, which can enhance its solubility in both aqueous and lipid environments. This dual solubility profile is advantageous for drug delivery systems, as it allows the compound to traverse both aqueous compartments and lipid membranes efficiently.

In light of these structural features, researchers have been exploring the potential applications of 2-Chloro-N-(3-morpholin-4-yl-3-oxo-2-phenylpropyl)propanamide in various therapeutic areas. One particularly promising area is cancer research. Preclinical studies have indicated that compounds with similar structural motifs can inhibit key enzymes involved in tumor growth and progression. The amide and chloro substituents in this molecule are particularly well-suited for interacting with enzymes such as kinases and proteases, which are often overexpressed in cancer cells.

Furthermore, the morpholine ring has been shown to enhance the bioavailability of drugs when incorporated into their structures. This is due to the ring's ability to stabilize charged intermediates during metabolic processes, thereby prolonging the half-life of the drug molecule. In clinical trials, such enhancements have led to improved therapeutic outcomes for patients suffering from various diseases.

The phenylpropyl chain also plays a critical role in modulating pharmacokinetic properties. By incorporating this moiety, researchers can fine-tune parameters such as absorption, distribution, metabolism, and excretion (ADME). These properties are essential for ensuring that a drug reaches its target site at an effective concentration while minimizing side effects.

Recent studies have also highlighted the potential of 2-Chloro-N-(3-morpholin-4-yl-3-oxo-2-phenylpropyl)propanamide as an intermediate in synthetic chemistry. Its unique structure provides chemists with a versatile platform for designing novel molecules with tailored biological activities. By modifying different functional groups within the molecule, researchers can explore a wide range of pharmacological profiles without compromising on potency or selectivity.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to construct key structural motifs efficiently. These methods not only improve reaction efficiency but also minimize byproduct formation, leading to cleaner synthetic routes.

In conclusion,2-Chloro-N-(3-morpholin-4-y1l)-3-oxo--phenyIpropvl)propanamide (CAS No 2411201 77 7) represents a significant advancement in pharmaceutical chemistry with numerous potential applications across various therapeutic areas Its unique structural features make it an attractive candidate for further research and development efforts aimed at discovering new treatments for human diseases